
Technical Guide: 3-Nitro-2-naphthylamine (CAS
13115-28-1)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Nitro-2-naphthylamine

Cat. No.: B077541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a summary of the available information on 3-Nitro-2-
naphthylamine (CAS 13115-28-1). While this compound is documented as a chemical

intermediate, publicly available data on its biological activity, involvement in signaling pathways,

and detailed experimental protocols beyond its synthesis are limited. This guide compiles the

existing data on its properties, synthesis, and suppliers.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3-Nitro-2-
naphthylamine. Data is compiled from various chemical databases.[1][2]
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Property Value Source

Molecular Formula C₁₀H₈N₂O₂ PubChem[1], ChemicalBook[3]

Molecular Weight 188.18 g/mol PubChem[1]

Melting Point 115.5°C ChemicalBook

Boiling Point 323.18°C (estimated) ChemicalBook

Density 1.2577 g/cm³ (estimated) ChemicalBook

XLogP3-AA 2.9 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Topological Polar Surface Area 71.8 Å² PubChem[1]

Refractive Index 1.5910 (estimated) ChemicalBook

pKa 1.19 ±0.10 (predicted) ChemicalBook

Synthesis Protocol
A documented method for the synthesis of 3-Nitro-2-naphthylamine involves the reduction of

2,3-Dinitronaphthalene. The following protocol is based on a literature report.[4]

Reaction: Reduction of 2,3-Dinitronaphthalene

Reagents:

2,3-Dinitronaphthalene

Sodium disulfide (Na₂S₂)

Methanol

Procedure:
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Dissolve 2,3-Dinitronaphthalene in methanol.

Add a solution of sodium disulfide to the methanolic solution of 2,3-Dinitronaphthalene.

The reaction proceeds to selectively reduce one of the nitro groups to an amine group,

yielding 3-Nitro-2-naphthylamine.

Further purification steps, such as recrystallization, may be necessary to obtain a pure

product.

Note: This is a generalized procedure based on available literature. Researchers should

consult the original publication for specific reaction conditions, stoichiometry, and safety

precautions.[4]

Synthesis of 3-Nitro-2-naphthylamine

Reactants

Process

Product

2,3-Dinitronaphthalene

Selective Reduction

Sodium disulfide Methanol

Solvent

3-Nitro-2-naphthylamine

Click to download full resolution via product page

Synthesis workflow for 3-Nitro-2-naphthylamine.
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Biological Activity and Signaling Pathways
Currently, there is a lack of publicly available scientific literature detailing the biological activity,

mechanism of action, or involvement in any signaling pathways for 3-Nitro-2-naphthylamine
(CAS 13115-28-1). Searches of prominent scientific databases did not yield studies

investigating its effects in biological systems.

It is important to note that the related compound, 2-naphthylamine (CAS 91-59-8), is a well-

known human carcinogen, primarily associated with bladder cancer.[5][6] The carcinogenicity of

2-naphthylamine is attributed to its metabolic activation in the liver and bladder, leading to the

formation of DNA adducts and subsequent genetic damage.[6][7] However, it is crucial to

emphasize that 3-Nitro-2-naphthylamine is a distinct chemical entity, and the toxicological

properties of 2-naphthylamine cannot be directly extrapolated to it without experimental

evidence.

Experimental Protocols
Beyond the synthesis protocol described above, detailed experimental protocols for the use of

3-Nitro-2-naphthylamine in biological or pharmaceutical research are not readily available in

the public domain.

Suppliers
A number of chemical suppliers list 3-Nitro-2-naphthylamine (CAS 13115-28-1) in their

catalogs. The following table provides a non-exhaustive list of potential suppliers. Researchers

should verify the availability and purity of the compound from the respective suppliers.

Supplier Location

ChemicalBook China

Guidechem China

Nanjing jingzhu bio-technology Co., Ltd. China

BLD Pharm China

Conclusion
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3-Nitro-2-naphthylamine (CAS 13115-28-1) is a chemical intermediate for which

physicochemical properties and a synthesis method are documented. However, for an

audience in drug development and research, it is critical to note the current absence of data

regarding its biological activity, mechanism of action, and involvement in signaling pathways.

Further research would be required to elucidate any potential biological effects and its

relevance to pharmaceutical development. Researchers are advised to handle this compound

with appropriate safety precautions, considering the known carcinogenicity of the related

compound 2-naphthylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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